Cas no 552330-65-1 (3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-)

• Product Name: 3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-
• CAS No: 552330-65-1
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• CID: 3298077
• PubChem ID: 22607691
• Update Time: 2025-04-21

3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]- Chemical and Physical Properties

Names and Identifiers

• 3-PYRIDINAMINE, 6-CHLORO-5-[(1E)-2-(4-PYRIDINYL)ETHENYL]-
• 6-chloro-5-[(E)-2-pyridin-4-ylvinyl]pyridin-3-amine
• DB-197172
• SCHEMBL6849833
• 6-Chloro-5-[(1e)-2-(4-pyridinyl)ethenyl]-3-pyridinamine
• ACTBRPDWXDFJDI-OWOJBTEDSA-N
• 552330-65-1

• Inchi： 1S/C12H10ClN3/c13-12-10(7-11(14)8-16-12)2-1-9-3-5-15-6-4-9/h1-8H,14H2/b2-1+
• InChI Key： ACTBRPDWXDFJDI-OWOJBTEDSA-N
• SMILES： ClC1C(=CC(=CN=1)N)/C=C/C1C=CN=CC=1

Computed Properties

• Exact Mass: 231.0563250Da
• Monoisotopic Mass: 231.0563250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų